Cas no 139955-66-1 (3,3',4'-Tri-O-Methylvelloquercetin)

• Product Name: 3,3',4'-Tri-O-Methylvelloquercetin
• CAS No: 139955-66-1
• MF: C₂₃H₂₂O₇
• MW: 410.416587352753
• CID: 2000436
• PubChem ID: 15126641
• Update Time: 2025-04-21

3,3',4'-Tri-O-Methylvelloquercetin Chemical and Physical Properties

Names and Identifiers

• 3,3',4'-Tri-O-Methylvelloquercetin
• velloquercetin 3,3',4'-trimethyl ether
• velloquercetin-3,3',4'-trimethyl ether
• LMPK12112766
• 139955-66-1
• 7-(3,4-dimethoxyphenyl)-4-hydroxy-6-methoxy-2-prop-1-en-2-yl-2,3-dihydrofuro(3,2-g)chromen-5-one
• 7-(3,4-dimethoxyphenyl)-4-hydroxy-6-methoxy-2-prop-1-en-2-yl-2,3-dihydrofuro[3,2-g]chromen-5-one

• Inchi： 1S/C23H22O7/c1-11(2)15-9-13-16(29-15)10-18-19(20(13)24)21(25)23(28-5)22(30-18)12-6-7-14(26-3)17(8-12)27-4/h6-8,10,15,24H,1,9H2,2-5H3/t15-/m1/s1
• InChI Key： DOLRPGHVVKBWMY-OAHLLOKOSA-N
• SMILES： C12O[C@@H](C(C)=C)CC1=C(O)C1C(=O)C(OC)=C(C3C=C(OC)C(OC)=CC=3)OC=1C=2

Computed Properties

• Exact Mass: 410.13655304Da
• Monoisotopic Mass: 410.13655304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.362
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 6-prenylated flavones